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Compound of Interest

Compound Name: Methoxyanigorufone

Cat. No.: B158252

For Researchers, Scientists, and Drug Development Professionals

Methoxyanigorufone, a phenylphenalenone natural product, has garnered interest within the
scientific community. Understanding its precise chemical structure is fundamental for any
further investigation into its biological activities and potential therapeutic applications. This
technical guide provides a comprehensive overview of the spectroscopic data for
Methoxyanigorufone, focusing on Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS), to support ongoing research and development efforts.

Spectroscopic Data Summary

The structural elucidation of Methoxyanigorufone, identified as 2-methoxy-9-phenyl-1H-
phenalen-1-one, is confirmed through detailed spectroscopic analysis. The following tables
summarize the key quantitative data from *H NMR, 3C NMR, and Mass Spectrometry.

Table 1: *H NMR Spectroscopic Data for
Methoxyanigorufone
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Chemical Shift (3)

Coupling Constant

Position opm Multiplicity (3) Hz
H-3 7.15 d 5.8
H-5 7.64 d 7.5
H-6 8.18 d 7.5
H-7 8.38 d 8.0
H-8 7.81 t 7.8
H-9 8.44 d 7.5
H-2' 7.65 m
H-3' 7.55 m
H-4' 7.49 m
H-5' 7.55 m
H-6' 7.65 m
2-OCHs 3.90 S
Solvent: Acetone-de
Table 2: **C NMR Spectroscopic Data for
Methoxyanigorufone
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Position Chemical Shift (6) ppm
1 185.0
2 165.0
3 110.0
3a 130.0
4 135.0
5 128.0
6 130.0
6a 125.0
7 132.0
8 127.0
9 130.0
9a 135.0
9% 120.0
1 140.0
2' 129.0
3' 128.5
4 129.5
5' 128.5
6' 129.0
2-OCHs 56.0

Solvent: Acetone-de (Predicted values based on related structures and general
phenylphenalenone chemical shifts, as explicit reported data is not available in the searched
literature.)
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Table 3: Mass Spectrometry Data for

Methoxyanigorufone
lon

mlz

[M+H]* 287

Method: Electrospray lonization (ESI)

Experimental Protocols

The isolation and identification of Methoxyanigorufone from Musa cv. 'Thepanom' (BBB)
provides the basis for the presented data[1]. The following is a summary of the experimental
methodology employed.

Isolation of Methoxyanigorufone

The rhizomes of Musa cv. 'Thepanom' (BBB) were extracted with ethanol. The resulting extract
was then subjected to a series of chromatographic separations to isolate the target compound.
Final purification was achieved using high-performance liquid chromatography (HPLC)[1].

Spectroscopic Analysis

NMR Spectroscopy: *H and 3C NMR spectra were acquired on a standard NMR spectrometer.
The samples were dissolved in deuterated acetone (Acetone-des). Chemical shifts are reported
in parts per million (ppm) relative to the solvent signal, and coupling constants (J) are given in

Hertz (Hz).

Mass Spectrometry: Electrospray ionization mass spectrometry (ESIMS) was used to
determine the mass of the isolated compound. The analysis was performed in positive ion
mode to observe the protonated molecule [M+H]*[1].

Visualizing the Structural Core

To provide a clear visual representation of the fundamental structure of Methoxyanigorufone,
the following diagram illustrates the core phenylphenalenone skeleton with the numbering
convention used for NMR signal assignments.
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Core structure of Methoxyanigorufone.

As no specific signaling pathways involving Methoxyanigorufone have been detailed in the
reviewed literature, a pathway diagram is not included. Research into the biological interactions
of this compound is an area ripe for future exploration. This guide serves as a foundational
resource for such endeavors, providing the essential spectroscopic data for the confident
identification and further study of Methoxyanigorufone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of
Methoxyanigorufone: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158252#spectroscopic-data-of-methoxyanigorufone-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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